Cas no 78914-56-4 (Dihydrophaseic acid 4'-O-beta-D-glucopyranoside)

• Product Name: Dihydrophaseic acid 4'-O-beta-D-glucopyranoside
• CAS No: 78914-56-4
• Molecular Formula: C₂₁H₃₂O₁₀
• Molecular Weight: 444.472787857056
• CID: 5070773

Dihydrophaseic acid 4'-O-beta-D-glucopyranoside Properties

Names and Identifiers

• Dihydrophaseic acid 4'-O-beta-D-glucopyranoside
• (2Z,4E)-5-[(1R,3S,5R,8S)-3-(β-D-Glucopyranosyloxy)-8-hydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-3-methyl-2,4-pentadienoic acid (ACI)
• 2,4-Pentadienoic acid, 5-[3-(β-D-glucopyranosyloxy)-8-hydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-3-methyl-, [1R-[1α,3α,5α,8S*(2Z,4E)]]- (ZCI)
• 6-Oxabicyclo[3.2.1]octane, 2,4-pentadienoic acid deriv. (ZCI)
• 1′R,3′S,5′R,8′S,2Z,4E)-Dihydrophaseic acid 3′-O-β-D-glucopyranoside
• Dihydrophaseic acid 4′-O-β-D-glucopyranoside
• Dihydrphaseic acid 3-O-β-D-glucopyranoside

• InChIKey： UHHVHDDICOEBTQ-WTZDRGJSSA-N
• Inchi： 1S/C21H32O10/c1-11(6-14(23)24)4-5-21(28)19(2)7-12(8-20(21,3)29-10-19)30-18-17(27)16(26)15(25)13(9-22)31-18/h4-6,12-13,15-18,22,25-28H,7-10H2,1-3H3,(H,23,24)/b5-4+,11-6-/t12-,13+,15+,16-,17+,18+,19+,20+,21-/m0/s1
• SMILES： C(/[C@]1([C@@]2(OC[C@]1(C[C@@H](C2)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C)C)O)=C\C(\C)=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Heavy Atom Count: 31
• Complexity: 752
• XLogP3: -0.7
• Topological Polar Surface Area: 166

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives